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Compound of Interest

Compound Name: 4-Chloro-N-ethyl-2-nitroaniline

Cat. No.: B1593826

An In-depth Technical Guide to the Chemical Properties of 4-Chloro-N-ethyl-2-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-Chloro-N-ethyl-2-nitroaniline, including its synthesis, reactivity, and analytical
characterization. The information is intended to support research and development activities in
the chemical and pharmaceutical sciences.

Chemical and Physical Properties

4-Chloro-N-ethyl-2-nitroaniline is a substituted nitroaniline derivative. Its core chemical and
physical properties are summarized in the table below for easy reference.
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Property Value Source
Molecular Formula CsHoCIN202 [1112]
Molecular Weight 200.62 g/mol [1103114]
CAS Number 28491-95-4 [2]
Melting Point 90-91 °C [31[5]
Appearance Orange needles [3][5]

PVIUZYZWJINQCIR-
InChl Key [1][3]
UHFFFAOYSA-N

Storage Room temperature [2]

Synthesis of 4-Chloro-N-ethyl-2-nitroaniline

A common method for the synthesis of 4-Chloro-N-ethyl-2-nitroaniline involves the
nucleophilic aromatic substitution of a dichloronitrobenzene derivative with ethylamine.

Experimental Protocol

The following protocol is based on established literature procedures[3][5]:
Materials:

e 2,5-dichloronitrobenzene (26 g)

o Ethanol (400 ml)

» Ethylamine (25 ml, with an additional 5 ml for subsequent additions)

» Ethanol-ether mixture

e Phosphorus pentoxide (P20s)

Procedure:
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» A mixture of 26 g of 2,5-dichloro-nitrobenzene, 400 ml of ethanol, and 25 ml of ethylamine is
refluxed.

o During the reflux, 5 ml of ethylamine is added at 6-hour intervals over a 24-hour period.
 After 24 hours, the reaction mixture is cooled.

e The resulting orange needles are filtered.

e The collected solid is washed with a small amount of an ethanol-ether mixture.

e The product is dried over P20s under vacuum to yield N-ethyl-4-chloro-2-nitro-aniline.

e This procedure has been reported to yield approximately 24.4 g (89% yield) of the final
product with a melting point of 90°-91° C[3][5].

2,5-Dichloronitrobenzene
Reaction Mixture
(Ethanol, Reflux)

Ethylamine

24 hours

4-Chloro-N-ethyl-2-nitroaniline
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Synthesis of 4-Chloro-N-ethyl-2-nitroaniline.

Analytical Characterization

Detailed spectral data for 4-Chloro-N-ethyl-2-nitroaniline is not readily available in the public
domain. However, data for the related parent compound, 4-Chloro-2-nitroaniline, can provide
valuable insights for analytical method development and structural confirmation.

Reference Spectral Data: 4-Chloro-2-nitroaniline

The following table summarizes available spectral data for 4-Chloro-2-nitroaniline (CAS: 89-63-
4).
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Analytical Technique

Key Observations

1H NMR

Spectral data is available and can be used for

structural elucidation[6].

IR Spectroscopy

Infrared spectral data is available from the

Coblentz Society collection[7].

Mass Spectrometry

Electron ionization (El) mass spectral data is
available, with major peaks observed at m/z
172, 126, 99, 90, and 63[8].

UV Spectroscopy

UV spectral data has been collected by Sadtler

Research Laboratories[8].

General Analytical Workflow

The analysis of 4-Chloro-N-ethyl-2-nitroaniline would typically follow a standard workflow for

organic compounds.
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General analytical workflow for 4-Chloro-N-ethyl-2-nitroaniline.

Reactivity and Stability

« Stability: 4-Chloro-N-ethyl-2-nitroaniline is expected to be stable under normal laboratory
conditions[9][10]. The parent compound, 4-chloro-2-nitroaniline, is noted to be stable and
combustible[11].

e Incompatibilities: It should not be mixed with strong oxidizing agents, strong acids, or strong
bases[9]. The related 4-chloro-2-nitroaniline is known to form explosive products upon
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reaction with nitric acid[11][12].

o Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes
of nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen
chloride gas[9].

Potential Applications and Biological Relevance

While specific biological activities or signaling pathway involvement for 4-Chloro-N-ethyl-2-
nitroaniline are not extensively documented in the provided search results, its classification as
a "Protein Degrader Building Block" suggests a potential utility in the development of
proteolysis-targeting chimeras (PROTACS) or other targeted protein degradation
technologies[2].

The metabolism of the related 4-chloro-2-nitroaniline has been studied in rats, showing rapid
absorption, distribution, metabolism, and excretion. Its metabolites, including nitroso and
hydroxylamine derivatives, have the potential to interact with biomolecules[13]. This information
may be relevant for toxicological assessments and understanding the metabolic fate of 4-
Chloro-N-ethyl-2-nitroaniline.

Safety Information

For detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided
by the supplier. General safety precautions for handling related nitroaniline compounds include:

» Avoiding contact with skin and eyes.

e Preventing inhalation of dust.

e Using appropriate personal protective equipment (PPE), including gloves and safety glasses.
e Working in a well-ventilated area.

The parent compound, 4-chloro-2-nitroaniline, is reported to be fatal if swallowed, in contact
with skin, or if inhaled, and may cause damage to organs through prolonged or repeated
exposure[9][10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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